Cas no 21120-67-2 (4-(4-Chlorophenoxy)Benzoic Acid)

• Product Name: 4-(4-Chlorophenoxy)Benzoic Acid
• CAS No: 21120-67-2
• MF: C₁₃H₉ClO₃
• MW: 248.661762952805
• MDL: MFCD01862494
• CID: 252328
• PubChem ID: 24884430
• Update Time: 2025-04-19

4-(4-Chlorophenoxy)Benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(4-chlorophenoxy)-
• 4-(4-Chlorophenoxy)benzoic Acid
• 4'-Carboxy-4-chlor-diphenyl-aether
• 4PBD-Q02-0
• A912160
• 21120-67-2
• SCHEMBL1995706
• CS-0200165
• AS-45233
• EN300-7363410
• AR1895
• Benzoic acid, 4-(4-chlorophenoxy)-
• MFCD01862494
• AKOS002664790
• 4-(4-CHLOROPHENOXY)BENZOICACID
• 4-(4-Chlorophenoxy)benzoic acid, 97%
• FT-0734656
• J-013858
• YVVCMTFJWOYNJW-UHFFFAOYSA-N
• Z335442148
• 4-(4-chlorophenoxy)-benzoic acid
• DTXSID90396560
• 4-(4-Chlorophenoxy)Benzoic Acid

• MDL： MFCD01862494
• Inchi： 1S/C13H9ClO3/c14-10-3-7-12(8-4-10)17-11-5-1-9(2-6-11)13(15)16/h1-8H,(H,15,16)
• InChI Key： YVVCMTFJWOYNJW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 248.02400
• Monoisotopic Mass: 248.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Solid
• Density: 1.3±0.1 g/cm3
• Melting Point: 167-171 °C
• Boiling Point: 392.3±22.0 °C at 760 mmHg
• Flash Point: 191.1±22.3 °C
• Refractive Index: 1.616
• PSA: 46.53000
• LogP: 3.83050
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-(4-Chlorophenoxy)Benzoic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H317-H319-H400
• Warning Statement： P273-P280-P305+P351+P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-36-43-50/53
• Safety Instruction： S26; S36/37; S60; S61
• Hazardous Material Identification：
• Storage Condition：Room temperature
• Risk Phrases：R22